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Compound of Interest

Compound Name: Flavipin

Cat. No.: B1206907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Flavipin is a naturally occurring phenolic aldehyde metabolite produced by a variety of fungal

species. Possessing a range of potent biological activities, including antioxidant, antifungal,

antibiotic, and anticancer properties, Flavipin has garnered significant interest within the

scientific community. This document provides an in-depth examination of its chemical structure,

physicochemical properties, biological functions, and the experimental methodologies used for

its isolation and characterization.

Chemical Structure and Physicochemical Properties
Flavipin is a substituted phthalaldehyde, characterized by a benzene ring with two adjacent

aldehyde groups, three hydroxyl groups, and one methyl group.

IUPAC Name: 3,4,5-Trihydroxy-6-methylbenzene-1,2-dicarbaldehyde[1] Molecular Formula:

C₉H₈O₅[1][2][3][4] Canonical SMILES: CC1=C(C(=C(C(=C1O)O)O)C=O)C=O[1][2]

The structural and key physicochemical properties of Flavipin are summarized in the table

below.
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Property Value Reference(s)

Molecular Weight 196.16 g/mol [2][3][4]

CAS Number 483-53-4 [1][2][3]

Appearance Yellow crystalline solid [5]

Melting Point
233-234 °C (with

decomposition)
[4][6]

UV Absorption Maxima 261, 264 nm [6]

Solubility Soluble in acetone [5]

Biological Activity and Mechanism of Action
Flavipin is a versatile bioactive molecule with a broad spectrum of activities. It is produced by

various fungi, including species of Aspergillus, Epicoccum, and Chaetomium.[1][6] Its biological

functions are largely attributed to its potent antioxidant and pro-apoptotic properties.

Antioxidant Activity
Flavipin has been demonstrated to be a potent antioxidant, effectively scavenging free

radicals.[1][7] Studies have shown that its antioxidant capacity is comparable or superior to

common standards like butylated hydroxytoluene (BHT) and Trolox in various in vitro assays.[8]

The high antioxidant activity is positively correlated with the production yield of Flavipin from

fungal extracts, indicating it is a major antioxidant component of these metabolites.[7][8]

Anticancer and Pro-Apoptotic Activity
Emerging research highlights Flavipin's potential as an anticancer agent. It has been identified

as an apoptotic molecule that targets the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6]

NF-κB is a protein complex that plays a critical role in regulating the immune response to

infection and is implicated in cancer cell proliferation and survival. By inhibiting the NF-κB

pathway, Flavipin can suppress cancer cell growth and induce programmed cell death

(apoptosis).
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Below is a diagram illustrating the proposed mechanism of Flavipin's interaction with the NF-

κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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